Cas no 1227601-24-2 (3-Bromomethyl-5-fluoro-2-phenylpyridine)

• Product Name: 3-Bromomethyl-5-fluoro-2-phenylpyridine
• CAS No: 1227601-24-2
• MF: C₁₂H₉BrFN
• MW: 266.1089656353
• CID: 4925848
• Update Time: 2025-11-01

3-Bromomethyl-5-fluoro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromomethyl-5-fluoro-2-phenylpyridine
• 3-Bromomethyl-5-fluoro-2-phenylpyridine

• Inchi： 1S/C12H9BrFN/c13-7-10-6-11(14)8-15-12(10)9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： LJDDVMCBGVXLRF-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CN=C1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-5-fluoro-2-phenylpyridine

Introduction to 3-Bromomethyl-5-fluoro-2-phenylpyridine (CAS No: 1227601-24-2)

3-Bromomethyl-5-fluoro-2-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No) 1227601-24-2, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing a nitrogen atom. The presence of both bromomethyl and fluoro substituents makes it a valuable intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The bromomethyl group (–CH₂Br) attached to the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry, where such intermediates are often employed to introduce specific pharmacophores into drug candidates. The fluoro substituent (–F) at the 5-position adds another layer of reactivity and potential biological activity. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them indispensable in modern drug design.

3-Bromomethyl-5-fluoro-2-phenylpyridine finds extensive applications in the synthesis of small-molecule inhibitors targeting various therapeutic areas. Recent studies have highlighted its utility in developing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The combination of the phenyl ring and the pyridine core provides a scaffold that can interact with protein targets through hydrophobic and hydrogen bonding interactions. Furthermore, the bromomethyl group allows for easy conjugation with amines, thiols, or other nucleophiles, facilitating the creation of more intricate molecular architectures.

In the realm of drug discovery, 3-bromomethyl-5-fluoro-2-phenylpyridine has been utilized as a key building block in the synthesis of novel antiviral agents. The fluoro substituent is particularly relevant in this context, as it has been shown to enhance binding affinity to viral proteases and polymerases. For instance, derivatives of this compound have been explored as inhibitors of influenza virus replication, leveraging the fluoro group's ability to improve pharmacokinetic properties. Such findings underscore the importance of 3-bromomethyl-5-fluoro-2-phenylpyridine as a scaffold for developing next-generation antiviral therapies.

Another area where this compound has shown promise is in the development of central nervous system (CNS) drugs. The pyridine moiety is frequently found in psychoactive compounds due to its ability to cross the blood-brain barrier efficiently. By incorporating fluorine and bromomethyl groups, chemists can fine-tune the pharmacological profile of these molecules. Recent research has demonstrated that certain analogs of 3-bromomethyl-5-fluoro-2-phenylpyridine exhibit potent activity against neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modify both electronic and steric properties at different positions on the pyridine ring allows for tailored interactions with CNS receptors.

The synthetic methodologies involving 3-bromomethyl-5-fluoro-2-phenylpyridine are also worth exploring. Given its reactive nature, this compound can undergo a variety of transformations beyond simple nucleophilic substitutions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or vinyl groups, expanding its synthetic utility. Additionally, radical-mediated reactions have been investigated for further diversification of the molecular structure. These synthetic strategies not only enhance the library of available derivatives but also provide insights into new reaction pathways that could be applied to other heterocyclic systems.

From a computational chemistry perspective, understanding the electronic properties of 3-bromomethyl-5-fluoro-2-phenylpyridine is crucial for rational drug design. Density functional theory (DFT) calculations have been used to model its interaction with biological targets, providing valuable insights into binding affinities and metabolic stability. These computational studies often reveal unexpected trends that guide experimental efforts, reducing trial-and-error approaches in drug development. Moreover, machine learning models trained on datasets containing similar compounds have been employed to predict new derivatives with enhanced biological activity.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. The fluoro group's ability to influence molecular properties makes it one of the most widely used substituents in drug discovery programs. In particular, fluorine atoms at specific positions on heterocyclic rings can enhance binding selectivity by participating in weak interactions such as halogen bonds or by modulating electronic distributions around active sites. This has led to several FDA-approved drugs featuring fluorinated pyridines as key structural elements. The incorporation of such moieties into 3-bromomethyl-5-fluoro-2-phenylpyridine derivatives continues to drive innovation in this area.

Future directions for research involving 3-bromomethyl-5-fluoro-2-phenylpyridine may include exploring its potential as an agrochemical intermediate or in materials science applications beyond pharmaceuticals. For instance, fluorinated pyridines have been investigated as components in organic light-emitting diodes (OLEDs) due to their electron-donating properties and stability under various conditions. Similarly, agrochemical applications could benefit from derivatives that exhibit herbicidal or pesticidal activity while maintaining environmental safety profiles.

In conclusion,3-Bromomethyl-5-fluoro-2-phenylpyridine (CAS No: 1227601-24-2) is a multifaceted compound with broad utility across multiple domains of chemical research. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules with potential therapeutic applications ranging from antivirals to CNS drugs. As our understanding of molecular interactions continues to evolve through advanced computational methods and synthetic techniques,3-bromomethyl-5-fluoro...... remains at forefront innovation driving progress both academic industrial landscapes.